Cas no 1805965-51-8 (3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis and pharmaceutical applications. Its trifluoromethoxy and hydroxyl substituents enhance reactivity, making it valuable for constructing complex heterocyclic frameworks. The sulfonyl chloride group facilitates efficient nucleophilic substitutions, enabling the introduction of sulfonamide or sulfonate functionalities. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its structural versatility and electron-withdrawing properties. High purity and stability under controlled conditions ensure consistent performance in synthetic workflows. Its unique substitution pattern offers distinct advantages in designing targeted compounds with improved pharmacokinetic properties.
3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride structure
1805965-51-8 structure
Product Name:3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
CAS No:1805965-51-8
MF:C7H5ClF3NO4S
MW:291.632110357285
CID:4832556
Update Time:2025-05-28

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
    • Inchi: 1S/C7H5ClF3NO4S/c1-3-2-12-6(17(8,14)15)4(13)5(3)16-7(9,10)11/h2,13H,1H3
    • InChI Key: NUJUHLRFYZJMHD-UHFFFAOYSA-N
    • SMILES: ClS(C1C(=C(C(C)=CN=1)OC(F)(F)F)O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 368
  • XLogP3: 3
  • Topological Polar Surface Area: 84.9

3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029095064-1g
3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
1805965-51-8 97%
1g
$1,445.30 2022-04-01

Additional information on 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

Comprehensive Overview of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805965-51-8)

The compound 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No. 1805965-51-8) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and hydroxyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is its role in the development of heterocyclic compounds. Heterocycles are fundamental building blocks in medicinal chemistry, and the presence of a pyridine ring in this molecule enhances its versatility. The sulfonyl chloride moiety further allows for facile derivatization, enabling the creation of sulfonamides, sulfonate esters, and other functionalized products.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in CAS No. 1805965-51-8 contributes to these desirable properties, making it a sought-after reagent in the synthesis of fluorinated pharmaceuticals. This aligns with the broader trend of incorporating fluorine into drug candidates to improve their efficacy and pharmacokinetics.

Another area of interest is the compound's potential application in crop protection and agrochemicals. The pyridine and sulfonyl chloride functionalities are common in herbicides and insecticides, suggesting that 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride could serve as a precursor for novel agrochemicals. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound may play a role in such innovations.

From a synthetic chemistry perspective, the compound's reactivity is a focal point. The sulfonyl chloride group is highly electrophilic, making it amenable to nucleophilic substitution reactions. This property is leveraged in the synthesis of sulfonamides, which are prevalent in antibiotics and other therapeutic agents. Additionally, the hydroxy group offers opportunities for further functionalization, such as esterification or ether formation.

Safety and handling of 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper storage and handling protocols should be followed to ensure stability. The compound should be kept in a cool, dry environment, away from moisture and strong bases, to prevent decomposition.

The market for specialty chemicals like CAS No. 1805965-51-8 is expanding, driven by advancements in drug discovery and material science. Pharmaceutical companies are particularly interested in fluorinated intermediates due to their ability to enhance drug performance. As a result, suppliers and manufacturers are scaling up production to meet the rising demand.

In conclusion, 3-Hydroxy-5-methyl-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride is a multifaceted compound with broad applications in research and industry. Its unique structural attributes, combined with the growing emphasis on fluorinated compounds and heterocyclic chemistry, position it as a valuable tool for scientists. Future studies may uncover additional uses, further solidifying its importance in the chemical landscape.

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